Cas no 1806936-25-3 (4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1806936-25-3
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4807691
• Update Time: 2025-07-21

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-4-1-3(2-11)6(13(14)15)5(12-4)7(9)10/h1,7H,2,11H2
• InChI Key： ABFKDYWDXQVPJF-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine

Introduction to 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine (CAS No. 1806936-25-3)

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine, identified by the chemical abstracts service number 1806936-25-3, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine, particularly its amine, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic utility.

The molecular structure of this compound consists of a pyridine core substituted with an aminomethyl group at the 4-position, a chloro group at the 6-position, and a difluoromethyl group at the 2-position, with a nitro group at the 3-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities with biological targets, making it a valuable scaffold for drug discovery and development. The presence of multiple reactive sites allows for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing nitro and amino groups exhibit potent effects on various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The nitro group in 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine is particularly noteworthy, as it can be reduced to an amine under specific conditions, potentially leading to novel pharmacological entities. This redox-active property makes the compound a promising candidate for developing prodrugs or drugs that require metabolic activation.

The chloro substituent at the 6-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that can be exploited in medicinal chemistry. This feature allows for the introduction of additional functional groups or bioisosteres, thereby modulating the pharmacokinetic and pharmacodynamic properties of the compound. Furthermore, the difluoromethyl group is known to improve metabolic stability and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine with biological targets such as enzymes and receptors. These studies have highlighted its potential as an inhibitor of various therapeutic targets, including kinases and transcription factors. For instance, computational studies suggest that this compound may interact with ATP-binding sites in kinases, potentially inhibiting their activity and disrupting signaling pathways involved in cancer progression.

Experimental validation of these computational predictions has been conducted through in vitro assays. Initial results indicate that 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine exhibits inhibitory activity against certain kinases at concentrations comparable to those observed with known inhibitors. This preliminary data supports further investigation into its mechanism of action and potential therapeutic applications. Additionally, studies have explored its interaction with other biological targets, such as receptors involved in inflammation and pain signaling.

The synthesis of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities for preclinical studies. Modern synthetic routes often involve multi-step sequences that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently.

The pharmacological evaluation of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine has revealed promising results in preclinical models. Animal studies have demonstrated its ability to modulate inflammatory responses and reduce pain hypersensitivity without significant side effects. These findings are particularly encouraging given the increasing demand for novel therapeutic agents with improved safety profiles. Further preclinical studies are underway to assess its long-term efficacy and potential applications in treating chronic inflammatory diseases.

The development of new drugs often involves iterative optimization of lead compounds based on structural modifications guided by pharmacological data. The versatility of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine as a scaffold allows for extensive derivatization while retaining its core pharmacological activity. Researchers are exploring modifications such as replacing or altering the nitro group, introducing different substituents at the 2- or 6-positions, or even extending the pyridine ring to enhance binding affinity or metabolic stability.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine. AI-driven platforms can predict biological activity based on molecular structure alone, significantly reducing the time required for hit identification. Additionally, machine learning algorithms can optimize synthetic routes by predicting reaction outcomes under various conditions, thereby streamlining the development process.

In conclusion,4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-nitropyridine (CAS No. 1806936-25-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，with potential applications across multiple therapeutic areas。Ongoing research continues to uncover new insights into its pharmacological properties，and advancements in synthetic chemistry，computational modeling，and AI-driven drug design are poised to further enhance its development prospects。